![molecular formula C14H23NO2 B6013213 1,1'-[(3-methylbenzyl)imino]di(2-propanol)](/img/structure/B6013213.png)
1,1'-[(3-methylbenzyl)imino]di(2-propanol)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,1'-[(3-methylbenzyl)imino]di(2-propanol), also known as MBIDP, is a chiral ligand that has been widely used in asymmetric catalysis due to its excellent enantioselectivity. It is a colorless liquid that is soluble in organic solvents and has a molecular weight of 298.4 g/mol.
Mechanism of Action
The mechanism of action of 1,1'-[(3-methylbenzyl)imino]di(2-propanol) in asymmetric catalysis involves the formation of a chiral complex with a metal catalyst. The chiral complex then reacts with the substrate to form a new chiral center with high enantioselectivity. The exact mechanism of action is still not fully understood and further research is needed to elucidate the details.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,1'-[(3-methylbenzyl)imino]di(2-propanol). However, it has been reported to be non-toxic and non-carcinogenic. It is also biodegradable and does not accumulate in the environment.
Advantages and Limitations for Lab Experiments
The advantages of using 1,1'-[(3-methylbenzyl)imino]di(2-propanol) in lab experiments include its high enantioselectivity, ease of synthesis, and availability. However, its limitations include its high cost and the need for specialized equipment for its synthesis and purification.
Future Directions
There are several future directions for the research and development of 1,1'-[(3-methylbenzyl)imino]di(2-propanol). One direction is to explore its use in new reactions and the synthesis of new compounds. Another direction is to investigate its potential applications in the pharmaceutical industry, particularly in the synthesis of chiral drugs. Further research is also needed to elucidate the mechanism of action and to optimize its performance as a ligand in asymmetric catalysis.
Conclusion:
In conclusion, 1,1'-[(3-methylbenzyl)imino]di(2-propanol) is a chiral ligand that has been widely used in asymmetric catalysis due to its high enantioselectivity. It is synthesized by reacting 3-methylbenzylamine with 2-propanol in the presence of a catalyst. 1,1'-[(3-methylbenzyl)imino]di(2-propanol) has been used in various reactions and has potential applications in the synthesis of new compounds and chiral drugs. Further research is needed to fully understand its mechanism of action and to optimize its performance in lab experiments.
Synthesis Methods
1,1'-[(3-methylbenzyl)imino]di(2-propanol) can be synthesized by reacting 3-methylbenzylamine with 2-propanol in the presence of a catalyst such as p-toluenesulfonic acid. The reaction takes place at room temperature and the product can be obtained by simple distillation. The yield of 1,1'-[(3-methylbenzyl)imino]di(2-propanol) is typically high, ranging from 80% to 95%.
Scientific Research Applications
1,1'-[(3-methylbenzyl)imino]di(2-propanol) has been extensively used in asymmetric catalysis due to its high enantioselectivity. It has been used as a ligand in various reactions such as the Morita-Baylis-Hillman reaction, the Michael addition reaction, and the Diels-Alder reaction. 1,1'-[(3-methylbenzyl)imino]di(2-propanol) has also been used in the synthesis of natural products such as (+)-dihydrocarvone and (+)-citroneellal.
properties
IUPAC Name |
1-[2-hydroxypropyl-[(3-methylphenyl)methyl]amino]propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO2/c1-11-5-4-6-14(7-11)10-15(8-12(2)16)9-13(3)17/h4-7,12-13,16-17H,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RICIYQLEWHRWOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN(CC(C)O)CC(C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5423496 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.